1-(4-Methyl-2-(methylamino)thiazol-5-YL)ethanone

• IUPAC Name: 1-[4-methyl-2-(methylamino)-1,3-thiazol-5-yl]ethanone
• InChI: InChI=1S/C7H10N2OS/c1-4-6(5(2)10)11-7(8-3)9-4/h1-3H3,(H,8,9)
• InChI Key: UDDDILVYEDVGMD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC)C(=O)C
• Molecular Formula: C7H10N2OS
• DSSTOX Substance ID: DTXSID60628007
• Molecular Weight: 170.23 g/mol
• CAS RN: 94284-66-9

Description

“1-(4-Methyl-2-(methylamino)thiazol-5-YL)ethanone” is a chemical compound with the molecular formula C7H10N2OS. It is synthesized from N-METHYLTHIOUREA and 3-CHLORO-2,4-PENTANEDIONE.

Synthesis Analysis

The synthesis of “1-(4-Methyl-2-(methylamino)thiazol-5-YL)ethanone” involves the reaction of N-METHYLTHIOUREA and 3-CHLORO-2,4-PENTANEDIONE. Thiazoles, which are members of the azole heterocycles, are synthesized via reaction with heterocyclic amines.

Molecular Structure Analysis

The molecular structure of “1-(4-Methyl-2-(methylamino)thiazol-5-YL)ethanone” consists of a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. The InChI code for this compound is 1S/C7H11N2OS/c1-4-6(5(2)10)11-7(8-3)9-4/h11H,1-3H3, (H,8,9).

Physical And Chemical Properties Analysis

The physical form of “1-(4-Methyl-2-(methylamino)thiazol-5-YL)ethanone” is solid. It has a molecular weight of 171.24. The compound should be stored in a refrigerator.

Scientific Research Applications

Here is a comprehensive analysis of the scientific research applications of 1-(4-Methyl-2-(methylamino)thiazol-5-YL)ethanone, focusing on unique applications:

Pharmacological Applications

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Chemical Synthesis Applications

• Synthesis of Complex Compounds : It reacts with various aromatic aldehydes in the early phase of reactions to produce compounds that subsequently undergo multistep reactions to form final products. .

Antifungal Medication Development

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Safety and Hazards

The safety information for “1-(4-Methyl-2-(methylamino)thiazol-5-YL)ethanone” includes hazard statements H302, H315, H319, H335, and precautionary statement P261. This indicates that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, may cause respiratory irritation, and that dusty air mixtures may ignite or explode.

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole compounds are known to interact with various biochemical targets and pathways . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . This allows the thiazole ring to undergo various chemical reactions, including donor–acceptor, nucleophilic, and oxidation reactions .

Biochemical Pathways

, thiazole compounds are known to influence a variety of biochemical pathways. They can activate or inhibit biochemical pathways and enzymes, or stimulate or block receptors in biological systems .

Result of Action

Thiazole compounds have been associated with a range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .